Cas no 270923-67-6 (Benzenamine, 4-(4-aminophenoxy)-3-(trifluoromethyl)-)

• Product Name: Benzenamine, 4-(4-aminophenoxy)-3-(trifluoromethyl)-
• CAS No: 270923-67-6
• MF: C₁₃H₁₁F₃N₂O
• MW: 268.234453439713
• CID: 1429087
• PubChem ID: 11369179
• Update Time: 2025-04-20

Benzenamine, 4-(4-aminophenoxy)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(4-aminophenoxy)-3-(trifluoromethyl)-
• 4-(4-aminophenoxy)-3-(trifluoromethyl)aniline
• 2-trifluoromethyl-4,4'-diaminodiphenyl ether
• DB-099435
• SCHEMBL1352801
• DTXSID70463825
• 270923-67-6

• Inchi： 1S/C13H11F3N2O/c14-13(15,16)11-7-9(18)3-6-12(11)19-10-4-1-8(17)2-5-10/h1-7H,17-18H2
• InChI Key： SYLFKCCCMAKZKF-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1OC1C=CC(=CC=1)N)N)(F)F

Computed Properties

• Exact Mass: 268.08243
• Monoisotopic Mass: 268.08234746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 61.3Ų

Experimental Properties

• PSA: 61.27